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Compound of Interest

Compound Name: Ethyl Tetradecanoate-d27

Cat. No.: B565284

An In-depth Technical Guide to Ethyl
Tetradecanoate-d27

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl Tetradecanoate-d27 is the deuterated form of ethyl myristate, an ethyl ester of the
saturated fatty acid, myristic acid. In the scientific community, particularly in the realms of
pharmacology and metabolic research, isotopically labeled compounds like Ethyl
Tetradecanoate-d27 are invaluable tools. The substitution of 27 hydrogen atoms with
deuterium atoms in the tetradecanoyl chain renders the molecule heavier, allowing it to be
distinguished from its endogenous, non-deuterated counterpart by mass spectrometry. This
property enables researchers to trace the metabolic fate of the ethyl tetradecanoate molecule
in vivo and in vitro, providing critical insights into lipid metabolism, pharmacokinetics, and the
mechanisms of drug action. This guide provides a comprehensive overview of the chemical
properties, metabolic significance, and experimental applications of Ethyl Tetradecanoate-
d27.

Chemical Properties

Ethyl Tetradecanoate-d27 is a stable, non-radioactive isotopically labeled compound. Its
physical and chemical properties are very similar to that of the unlabeled Ethyl Tetradecanoate,
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with the primary difference being its increased molecular weight due to the presence of

deuterium.

Property

Value

Reference

Chemical Name

Ethyl
(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,
10,10,11,11,12,12,13,13,14,14
,14-d27)tetradecanoate

Synonyms

Ethyl myristate-d27, Myristic
acid-d27 ethyl ester

CAS Number

1113009-11-2

Molecular Formula Ci6Hs5D2702
Molecular Weight 283.59 g/mol
Not explicitly stated, likely a
Appearance colorless liquid or solid, similar
to the non-deuterated form.
Expected to be soluble in
Solubility organic solvents like ethanol,
methanol, and chloroform.
Recommended storage at 2-
Storage

8°C in a refrigerator.[1]

Metabolic Fate and Signaling Pathways

Upon administration, Ethyl Tetradecanoate-d27 is expected to follow the metabolic pathways

of its non-deuterated analog, myristic acid, after hydrolysis of the ethyl ester. The deuterated

myristoyl group can be traced as it is incorporated into various cellular components and

participates in key metabolic processes. The primary metabolic pathways include:

 Activation to Myristoyl-CoA: Myristic acid is activated to myristoyl-CoA by acyl-CoA

synthetases.[2]
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» [3-Oxidation: Myristoyl-CoA can enter the mitochondria and undergo B-oxidation to produce
acetyl-CoA, which then enters the citric acid cycle for energy production.[2]

« Incorporation into Lipids: Myristoyl-CoA is a substrate for the synthesis of various complex
lipids, including triglycerides for energy storage and phospholipids as structural components
of cell membranes.[2][3]

o Protein N-Myristoylation: Myristic acid can be co-translationally attached to the N-terminal
glycine of a variety of proteins, a process known as N-myristoylation. This modification is
crucial for the function and localization of these proteins.

o Elongation: Myristoyl-CoA can be elongated by fatty acid elongases to form longer-chain
fatty acids like palmitic acid (C16:0).[2]

The following diagram illustrates the central role of myristoyl-CoA in cellular metabolism.
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Metabolic fate of the myristoyl group.
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Experimental Protocols

The use of Ethyl Tetradecanoate-d27 in research typically involves its administration to a
biological system, followed by the extraction and analysis of lipids and proteins to determine
the incorporation and distribution of the deuterated myristoyl group.

General Experimental Workflow

The following diagram outlines a typical workflow for a metabolic tracing experiment using
Ethyl Tetradecanoate-d27.
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Experimental Workflow

1. Administration of
Ethyl Tetradecanoate-d27
(in vivo or in vitro)

2. Incubation and
Metabolic Processing
3. Sample Collection

(e.g., tissues, cells, plasma)
4. Lipid and/or
Protein Extraction
5. Sample Preparation
(e.g., derivatization)

6. Analytical Detection
(e.g., GC-MS, LC-MS/MS)
7. Data Analysis and
Quantification
8. Metabolic Pathway
Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is Ethyl Tetradecanoate-d27 and its chemical
properties?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565284#what-is-ethyl-tetradecanoate-d27-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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